Cas no 1226176-08-4 (3-(2,4-dimethylphenyl)-3-methylbutan-1-amine)

• Product Name: 3-(2,4-dimethylphenyl)-3-methylbutan-1-amine
• CAS No: 1226176-08-4
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 6328987
• PubChem ID: 79001979
• Update Time: 2025-09-27

3-(2,4-dimethylphenyl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethylphenyl)-3-methylbutan-1-amine
• CS-0272930
• 1226176-08-4
• AKOS017515075
• EN300-1998132

• Inchi： 1S/C13H21N/c1-10-5-6-12(11(2)9-10)13(3,4)7-8-14/h5-6,9H,7-8,14H2,1-4H3
• InChI Key： FFENFJHGHNKYHW-UHFFFAOYSA-N
• SMILES： NCCC(C)(C)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 191.167399674g/mol
• Monoisotopic Mass: 191.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(2,4-dimethylphenyl)-3-methylbutan-1-amine

Introduction to 3-(2,4-dimethylphenyl)-3-methylbutan-1-amine (CAS No: 1226176-08-4)

3-(2,4-dimethylphenyl)-3-methylbutan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 1226176-08-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a complex aromatic and aliphatic structure, has garnered attention due to its potential applications in medicinal chemistry and synthetic organic chemistry. The presence of two methyl groups on the phenyl ring and a tertiary amine functionality makes it a versatile intermediate for the development of more intricate molecular architectures.

The structural motif of 3-(2,4-dimethylphenyl)-3-methylbutan-1-amine consists of a benzene ring substituted with two methyl groups at the 2 and 4 positions, linked to a butan-1-amine chain with an additional methyl group at the third carbon. This specific arrangement imparts unique electronic and steric properties to the molecule, which are highly valuable in designing molecules with tailored biological activities. The compound's ability to serve as a building block for more complex scaffolds has made it a subject of interest in academic and industrial research.

In recent years, advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-(2,4-dimethylphenyl)-3-methylbutan-1-amine and biological targets. These studies have highlighted its potential as a precursor in the synthesis of novel pharmacophores. For instance, researchers have explored its utility in creating derivatives that exhibit inhibitory effects on various enzymes and receptors implicated in metabolic disorders and neurological diseases. The compound's aromatic system provides a stable platform for further functionalization, allowing chemists to introduce diverse substituents while maintaining structural integrity.

The synthesis of 3-(2,4-dimethylphenyl)-3-methylbutan-1-amine involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. Key steps often include Friedel-Crafts alkylation to introduce the dimethylphenyl group, followed by nucleophilic substitution or reduction techniques to establish the amine functionality. The use of palladium-catalyzed cross-coupling reactions has also been reported as an efficient route to construct the desired carbon-carbon bonds. These synthetic strategies not only highlight the compound's accessibility but also underscore the importance of transition metal catalysis in contemporary organic synthesis.

One of the most compelling aspects of 3-(2,4-dimethylphenyl)-3-methylbutan-1-amine is its role in drug discovery programs. Researchers have leveraged its structural features to develop molecules with enhanced binding affinity and selectivity. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The phenyl ring's ability to engage in π-stacking interactions with biological targets further enhances its utility in designing high-affinity ligands. Such interactions are often critical for achieving submicromolar binding affinities, which are desirable for therapeutic applications.

The pharmacological evaluation of 3-(2,4-dimethylphenyl)-3-methylbutan-1-amine and its derivatives has revealed promising results in preclinical studies. These studies have demonstrated that certain analogs exhibit significant therapeutic potential without exhibiting undesirable side effects at relevant doses. The compound's amine group provides a handle for further derivatization, enabling chemists to modulate solubility, metabolic stability, and pharmacokinetic properties. Such modifications are essential for translating promising laboratory findings into viable clinical candidates.

The growing interest in 3-(2,4-dimethylphenyl)-3-methylbutan-1-amine is also driven by its compatibility with green chemistry principles. Many synthetic routes to this compound have been optimized to minimize waste generation and reduce reliance on hazardous reagents. Solvent-free conditions and catalytic methods have been employed to enhance sustainability without compromising yield or purity. These efforts align with broader industry trends aimed at developing environmentally responsible chemical processes.

Future research directions involving 3-(2,4-dimethylphenyl)-3-methylbutan-1-amine are likely to focus on expanding its applications in medicinal chemistry and material science. Exploration of its role as a ligand for metal complexes could open new avenues in catalysis and diagnostics. Additionally, investigating its behavior under different reaction conditions may uncover novel synthetic pathways or reveal unexpected reactivity patterns. Such discoveries would further solidify the compound's position as a valuable asset in chemical research.

In conclusion,3-(2,4-dimethylphenyl)-3-methylbutan-1-amine (CAS No: 1226176-08-4) represents a fascinating molecule with diverse applications across multiple scientific disciplines. Its unique structural features make it an excellent candidate for further exploration in drug development, synthetic chemistry, and materials science. As research continues to uncover new possibilities for this compound,its significance is expected to grow even further, driving innovation and discovery in the chemical sciences.